Cas no 76104-36-4 (4-Methoxy-7-13Cbenzyl Alcohol)

• Product Name: 4-Methoxy-7-13Cbenzyl Alcohol
• CAS No: 76104-36-4
• MF: C₈H₁₀O₂
• MW: 139.156457424164
• CID: 826737
• Update Time: 2025-11-02

4-Methoxy-7-13Cbenzyl Alcohol Chemical and Physical Properties

Names and Identifiers

• 4-METHOXY-[7-13C]-BENZYL ALCOHOL
• 4-Methoxy-[7-13C]benzyl Alcohol
• 4-Methoxy-[7-13C]ben
• 4-methoxy-<7-13C>benzyl alcohol
• 4-Methoxy-benzenemethanol-13C
• p-anisyl[13C] alcohol
• 4-Methoxy-7-13Cbenzyl Alcohol

• Inchi： 1S/C8H10O2/c1-10-8-4-2-7(6-9)3-5-8/h2-5,9H,6H2,1H3/i6+1
• InChI Key： MSHFRERJPWKJFX-PTQBSOBMSA-N
• SMILES： O(C)C1C=CC([13CH2]O)=CC=1

Computed Properties

• Exact Mass: 139.07100

Experimental Properties

• PSA: 29.46000
• LogP: 1.18750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols

Additional information on 4-Methoxy-7-13Cbenzyl Alcohol

Exploring the Properties and Applications of 4-Methoxy-7-13Cbenzyl Alcohol (CAS No. 76104-36-4)

4-Methoxy-7-13Cbenzyl Alcohol (CAS No. 76104-36-4) is a carbon-13 labeled derivative of benzyl alcohol, widely used in NMR spectroscopy, pharmaceutical research, and metabolic studies. This compound is particularly valuable due to its isotopic labeling, which enhances detection sensitivity in analytical techniques. Researchers often seek 13C-labeled compounds like this for tracing biochemical pathways or improving spectral resolution in complex mixtures.

The methoxy group at the 4-position and the 13C isotope at the 7-position make 4-Methoxy-7-13Cbenzyl Alcohol a versatile tool in drug development and life sciences. Its molecular structure (C8H9O2 with a 13C label) allows for precise tracking in metabolic flux analysis, a hot topic in precision medicine and biotechnology. Recent trends in AI-driven drug discovery have increased demand for such isotopically labeled compounds, as they enable better data validation in computational modeling.

One of the most searched questions about 4-Methoxy-7-13Cbenzyl Alcohol relates to its synthetic routes. The compound is typically produced through isotope incorporation during benzyl alcohol synthesis, often using 13C-enriched precursors. This process aligns with the growing interest in sustainable chemistry, as researchers explore ways to minimize waste in isotopic labeling procedures. The pharmaceutical industry particularly values this compound for PK/PD studies (pharmacokinetics/pharmacodynamics), where accurate metabolite tracking is crucial.

In material science, 4-Methoxy-7-13Cbenzyl Alcohol serves as a building block for labeled polymers and smart materials. Its ability to incorporate into larger molecular structures while maintaining the 13C tag makes it ideal for studying material degradation or molecular interactions. This application ties into current trends in green chemistry and circular economy initiatives, where understanding material lifecycles is paramount.

The analytical chemistry community frequently discusses the NMR chemical shifts of 4-Methoxy-7-13Cbenzyl Alcohol, as its distinct spectral signature helps in method development. With the rise of automated structure elucidation platforms, properly characterized reference compounds like this have become increasingly important. Many researchers search for 13C NMR data of this specific compound to validate their analytical protocols.

Quality control of 4-Methoxy-7-13Cbenzyl Alcohol involves rigorous isotopic purity testing, typically through mass spectrometry and NMR analysis. The compound's stability under various storage conditions is another frequently searched topic, especially among laboratory managers and purchasing specialists who need to ensure long-term usability of their chemical inventories.

Recent advancements in flow chemistry have opened new possibilities for synthesizing 13C-labeled compounds like 4-Methoxy-7-13Cbenzyl Alcohol more efficiently. This connects with the broader movement toward continuous manufacturing in the chemical industry, which promises reduced costs and improved consistency for specialty chemicals.

In academic research, this compound finds applications in mechanistic studies of organic reactions, particularly those involving benzyl protecting groups. The 13C label allows researchers to track reaction pathways with unprecedented clarity, contributing to the development of more efficient synthetic methodologies - a key focus area in modern organic synthesis.

The market for isotopically labeled compounds like 4-Methoxy-7-13Cbenzyl Alcohol has grown significantly with the expansion of metabolomics research and structural biology. Suppliers often highlight the compound's role in biomarker discovery and drug metabolite identification, addressing current needs in personalized medicine development.

Safety considerations for 4-Methoxy-7-13Cbenzyl Alcohol follow standard laboratory practices for benzyl alcohol derivatives. While not classified as hazardous under normal handling conditions, proper chemical hygiene measures are always recommended. This aspect is particularly relevant given increasing attention to laboratory safety standards worldwide.

Future applications of 4-Methoxy-7-13Cbenzyl Alcohol may emerge in quantum computing research, where 13C-labeled molecules show promise as qubit candidates. This cutting-edge connection makes the compound interesting beyond traditional chemistry fields, aligning with interdisciplinary research trends.

For researchers sourcing 4-Methoxy-7-13Cbenzyl Alcohol, important considerations include isotopic enrichment level, chemical purity, and supplier reliability. These factors directly impact experimental outcomes in sensitive applications like NMR spectroscopy or tracer studies, making them frequent search topics among procurement specialists.

The compound's role in food science research is another developing area, particularly in studies of flavor compound metabolism and food authenticity testing. As consumers increasingly demand food transparency, analytical methods using 13C-labeled standards gain importance for detecting adulteration or verifying origin claims.

In environmental science, researchers have explored using 4-Methoxy-7-13Cbenzyl Alcohol as a tracer in biodegradation studies. This application supports current efforts to understand pollutant fate in ecosystems and develop better environmental remediation strategies - topics of significant public and scientific interest.